Cas no 10070-37-8 (Clerodone)

• Product Name: Clerodone
• CAS No: 10070-37-8
• MF: C₃₀H₅₀O
• MW: 426.717409610748
• CID: 199943
• Update Time: 2024-02-28

Clerodone Chemical and Physical Properties

Names and Identifiers

• Lupan-12-one(7CI,8CI,9CI)
• 12H-Cyclopenta[a]chrysene,lupan-12-one deriv.
• Clerodone
• CID 101289792
• Lupan-12-one

• Inchi： 1S/C30H50O/c1-19(2)20-10-14-27(5)16-17-30(8)25(24(20)27)21(31)18-23-28(6)13-9-12-26(3,4)22(28)11-15-29(23,30)7/h19-20,22-25H,9-18H2,1-8H3/t20-,22-,23+,24+,25+,27+,28-,29+,30+/m0/s1
• InChI Key： QDEOBJOJWNHBGH-GTJNZXJFSA-N
• SMILES： O=C1C[C@@H]2[C@@]3(C)CCCC(C)(C)[C@@H]3CC[C@@]2(C)[C@]2(C)CC[C@@]3(C)CC[C@@H](C(C)C)[C@@H]3[C@H]21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 764
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids